Cas no 2877760-98-8 (2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide)

• Product Name: 2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide
• CAS No: 2877760-98-8
• MF: C₁₈H₂₆N₆O₂
• MW: 358.438043117523
• CID: 5309860
• PubChem ID: 165431716
• Update Time: 2025-10-28

2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6830-8250
• 2877760-98-8
• AKOS040887808
• 2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide
• 1-(5-Methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-N-(tetrahydro-2H-pyran-4-yl)-4-piperidineacetamide

• Inchi： 1S/C18H26N6O2/c1-13-10-17(24-18(21-13)19-12-20-24)23-6-2-14(3-7-23)11-16(25)22-15-4-8-26-9-5-15/h10,12,14-15H,2-9,11H2,1H3,(H,22,25)
• InChI Key： JFGBACXVVDPFGX-UHFFFAOYSA-N
• SMILES： N1(C2N3N=CN=C3N=C(C)C=2)CCC(CC(NC2CCOCC2)=O)CC1

Computed Properties

• Exact Mass: 358.21172409g/mol
• Monoisotopic Mass: 358.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.38±0.20(Predicted)

Additional information on 2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide

Introduction to 2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide (CAS No. 2877760-98-8)

2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2877760-98-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The intricate architecture of this molecule, featuring a piperidine ring linked to a triazolopyrimidine moiety and an acetamide group, positions it as a potential candidate for further development in therapeutic applications.

The 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl substituent is particularly noteworthy as it introduces a high degree of complexity and specificity to the molecule. This moiety has been studied for its ability to interact with biological targets in novel ways, which could lead to the discovery of new pharmacological mechanisms. The presence of the oxan-4-yl group further enhances the compound's structural diversity and may contribute to its solubility and metabolic stability, key factors in drug design.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The piperidin-4-yl component of this compound is known for its role in enhancing binding affinity and selectivity towards certain enzymes and receptors. This feature makes it particularly valuable in the design of drugs targeting neurological disorders, infectious diseases, and cancer. The combination of these structural elements suggests that 2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide could exhibit multiple modes of action simultaneously.

Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where compounds are synthesized based on detailed knowledge of their target interactions. The structural features of 2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-yl)acetamide align well with this approach. For instance, the triazolopyrimidine ring is known to be a versatile scaffold in drug discovery due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions are crucial for achieving high affinity and selectivity.

The acetamide group at the N-position not only contributes to the molecule's solubility but also serves as a site for further functionalization. This allows chemists to modify the compound's properties while retaining its core pharmacophore. Such flexibility is essential in optimizing drug candidates for clinical use. Additionally, the oxan-4-yl group may play a role in reducing metabolic degradation by stabilizing certain reactive intermediates during metabolic processes.

Recent studies have highlighted the potential of heterocyclic compounds like 2-(1-{5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)-N-(oxan-4-y l)acetamide in addressing unmet medical needs. For example, researchers have explored similar scaffolds for their activity against kinases and other enzymes involved in cancer progression. The unique combination of rings and substituents in this compound may enable it to inhibit these enzymes more effectively than existing therapies. Furthermore, its ability to cross the blood-brain barrier could make it useful in treating central nervous system disorders.

The synthesis of such complex molecules requires advanced techniques in organic chemistry. Researchers often employ multi-step synthetic routes involving cyclization reactions, nucleophilic substitutions, and protective group strategies to construct the desired structure accurately. The yield and purity of these syntheses are critical factors that determine whether a compound can proceed to further biological testing.

In terms of biological evaluation, 2-(1-{5-methyl-[1 ,2 ,4 ]triazolo[ 1 ,5 -a ]pyrimidin -7 - yl } piper idin -4 - yl ) - N -( oxan - 4 - y l )acetamide has shown promise in preliminary assays. Its interaction with various biological targets has been investigated using computational methods such as molecular docking simulations. These simulations help predict how well a molecule might bind to a target protein or enzyme based on its structure. Positive results from such studies often justify further experimental validation.

The development of new drugs is a lengthy process that involves several stages from discovery to commercialization. Each stage requires rigorous testing to ensure safety and efficacy. If 2 -( 1 - { 5 - methyl [ 1 ,2 ,4 ] tri azo lo [ 1 ,5 -a ] pyrim idin -7 - yl } piper idin - 4 - yl ) - N -( oxan - 4 - y l )acetamide demonstrates favorable properties in preclinical studies, it could eventually enter clinical trials where its safety and effectiveness are assessed in humans.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Compounds like 2 -( 1 - { 5 - methyl [ 1 ,2 ,4 ] tri azo lo [ 1 ,5 -a ] pyrim idin -7 - yl } piper idin - 4 - yl ) - N -( oxan - 4 - y l )acetamide represent cutting-edge developments that push the boundaries of what is possible in drug design. Their unique chemical structures offer new opportunities for treating diseases that are currently difficult to manage effectively.

In conclusion, 2 -( 1 - { 5 - methyl [ 1 ,2 ,4 ] tri azo lo [ 1 ,5 -a ] pyrim idin -7 - yl } piper idin - 4 - yl ) N -( oxan --y l)acetamide ( CAS No .2877760--98--8) is an intriguing compound with significant potential in pharmaceutical applications . Its complex structure, rich i n functional groups,and demonstrated biological activity make it a valuable asset i n ongoing drug discovery efforts . As research progresses,this molecule could pave t he way f or novel treatments across multiple therapeutic areas . p >